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Introduction
Sodium bitartrate monohydrate (SBTMH), an organic-inorganic complex, has emerged as a

promising material for nonlinear optical (NLO) applications.[1][2] Its crystalline structure,

belonging to the orthorhombic system with the space group P212121, is non-centrosymmetric,

a prerequisite for second-order NLO effects such as second-harmonic generation (SHG).[1]

This document provides an overview of the known properties of SBTMH and detailed protocols

for its synthesis, crystal growth, and characterization for NLO applications. While

comprehensive quantitative data for SBTMH is still emerging in the scientific literature, this

guide offers standardized procedures to enable researchers to evaluate its potential for

applications in frequency conversion, optical signal processing, and other photonic

technologies.

Physicochemical and Optical Properties
A summary of the known properties of Sodium Bitartrate Monohydrate is presented below. It

is important to note that key quantitative nonlinear optical parameters have not been

extensively reported in the literature. Researchers are encouraged to perform the

characterization protocols outlined in this document to determine these values.
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Property Value Reference

Chemical Formula C₄H₅NaO₆·H₂O [1]

Molecular Weight 190.08 g/mol

Crystal System Orthorhombic [1]

Space Group P212121 [1]

Melting Point 263 °C (decomposes) [1]

Optical Transparency
Good in the visible and near-IR

regions
[1]

Lower Cut-off Wavelength

Not explicitly reported, but the

material is transparent down to

the UV region.

[1]

Optical Band Gap 5.5 eV [1]

Second Harmonic Generation

(SHG) Efficiency

Exhibits SHG, but quantitative

value relative to KDP is not

reported.

[1]

Laser Damage Threshold

(LDT)
Not Reported

Nonlinear Refractive Index (n₂) Not Reported

Nonlinear Absorption

Coefficient (β)
Not Reported

Experimental Protocols
Protocol 1: Synthesis and Crystal Growth of Sodium
Bitartrate Monohydrate
This protocol describes the synthesis of SBTMH and the growth of single crystals using the

slow cooling method, which has been shown to produce crystals of good optical quality.[1]

1. Materials and Equipment:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://opg.optica.org/abstract.cfm?uri=CLEO-1990-CTHI33
https://opg.optica.org/abstract.cfm?uri=CLEO-1990-CTHI33
https://opg.optica.org/abstract.cfm?uri=CLEO-1990-CTHI33
https://opg.optica.org/abstract.cfm?uri=CLEO-1990-CTHI33
https://opg.optica.org/abstract.cfm?uri=CLEO-1990-CTHI33
https://opg.optica.org/abstract.cfm?uri=CLEO-1990-CTHI33
https://opg.optica.org/abstract.cfm?uri=CLEO-1990-CTHI33
https://opg.optica.org/abstract.cfm?uri=CLEO-1990-CTHI33
https://www.benchchem.com/product/b3427548?utm_src=pdf-body
https://www.benchchem.com/product/b3427548?utm_src=pdf-body
https://opg.optica.org/abstract.cfm?uri=CLEO-1990-CTHI33
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium Hydroxide (NaOH)

L-(+)-Tartaric Acid (C₄H₆O₆)

Deionized water

Beakers and magnetic stirrer

pH meter

Constant temperature bath with programmable controller

Crystallizing dishes

Millipore filter (0.22 µm)

2. Synthesis Procedure:

Prepare a saturated aqueous solution of L-(+)-tartaric acid at a slightly elevated temperature

(e.g., 40 °C).

Slowly add a stoichiometric amount of sodium hydroxide solution to the tartaric acid solution

while stirring continuously.

Monitor the pH of the solution. The reaction is complete when a neutral pH is achieved. The

reaction is as follows: C₄H₆O₆ + NaOH → C₄H₅NaO₆ + H₂O.

Filter the resulting sodium bitartrate solution using a Millipore filter to remove any

impurities.

Allow the solution to cool to room temperature and then slowly evaporate the solvent to

obtain the synthesized sodium bitartrate monohydrate salt.

3. Crystal Growth by Slow Cooling:

Prepare a saturated solution of the synthesized SBTMH in deionized water at a temperature

approximately 10 °C above the desired saturation temperature.
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Stir the solution for several hours to ensure homogeneity.

Filter the hot, saturated solution into a pre-warmed crystallizing dish.

Place the crystallizing dish in the constant temperature bath.

Program the temperature controller to cool the solution at a very slow rate (e.g., 0.1-0.5 °C

per day).

Monitor the crystal growth over several days to weeks.

Once crystals of sufficient size (e.g., >10 mm) have formed, carefully harvest them from the

solution.

Dry the crystals at room temperature.
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Synthesis of SBTMH

Crystal Growth (Slow Cooling)
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Place in constant temperature bath

Slowly cool the solution (0.1-0.5 °C/day)

Harvest and dry crystals
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Fig. 1: Workflow for the synthesis and crystal growth of SBTMH.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b3427548?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Second-Harmonic Generation (SHG)
Efficiency Measurement
This protocol details the Kurtz-Perry powder technique to evaluate the SHG efficiency of

SBTMH relative to a standard reference material like potassium dihydrogen phosphate (KDP).

1. Materials and Equipment:

SBTMH single crystal

Potassium dihydrogen phosphate (KDP) powder (reference)

Mortar and pestle

Sieves for particle size selection (e.g., 100-150 µm)

Q-switched Nd:YAG laser (1064 nm, pulsed)

Sample holder (capillary tube or microscope slide)

Photomultiplier tube (PMT) or photodiode detector

High-pass filter to block the fundamental wavelength (1064 nm)

Oscilloscope

2. Experimental Procedure:

Grind the SBTMH crystal into a fine powder using a mortar and pestle.

Sieve the powder to obtain a uniform particle size fraction.

Pack the sieved SBTMH powder into the sample holder.

Mount the sample holder in the experimental setup.

Direct the pulsed Nd:YAG laser beam onto the sample.
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The generated second-harmonic signal (at 532 nm) is collected by the detector after passing

through the high-pass filter.

Record the intensity of the SHG signal using the oscilloscope.

Replace the SBTMH sample with the KDP reference powder of the same particle size and in

the same sample holder.

Measure the SHG intensity from the KDP sample under identical laser conditions.

The SHG efficiency of SBTMH is calculated as the ratio of its SHG intensity to that of KDP.

Experimental Setup Measurement Procedure

Nd:YAG Laser (1064 nm)

Powdered Sample (SBTMH or KDP)

High-Pass Filter

PMT/Photodiode

Oscilloscope

Measure SHG intensity of SBTMH

Calculate relative SHG efficiency

Measure SHG intensity of KDP reference

Click to download full resolution via product page

Fig. 2: Experimental workflow for SHG efficiency measurement.
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Protocol 3: Laser Damage Threshold (LDT)
Measurement
This protocol describes the "1-on-1" method for determining the surface LDT of an SBTMH

crystal.

1. Materials and Equipment:

Polished SBTMH single crystal of high optical quality

Pulsed laser source (e.g., Nd:YAG at 1064 nm or 532 nm) with a well-characterized beam

profile (TEM₀₀)

Focusing lens

Motorized translation stage for sample positioning

Nomarski microscope for damage inspection

Energy meter

2. Experimental Procedure:

Mount the polished SBTMH crystal on the translation stage.

Focus the laser beam onto the surface of the crystal.

Expose a series of sites on the crystal surface to a single laser pulse at different fluence

levels.

After each shot, translate the sample to a new, unexposed site.

Inspect each irradiated site with the Nomarski microscope for any signs of damage (e.g.,

pitting, melting, or discoloration).

The LDT is defined as the highest laser fluence at which no damage is observed.
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Alternatively, the LDT can be determined by plotting the percentage of damaged sites

against the laser fluence and extrapolating to 0% damage probability.

Protocol 4: Z-Scan Measurement for Third-Order NLO
Properties
The Z-scan technique is used to determine the nonlinear refractive index (n₂) and the nonlinear

absorption coefficient (β).

1. Materials and Equipment:

Polished SBTMH single crystal of known thickness

Laser source with a Gaussian beam profile (e.g., a mode-locked Nd:YAG laser)

Focusing lens

Motorized translation stage to move the sample along the beam axis (z-axis)

Two photodetectors

An aperture placed in the far-field (for closed-aperture scan)

Beam splitter

2. Experimental Procedure:

The experimental setup is arranged such that the laser beam is focused by a lens. The

sample is mounted on a translation stage that moves it along the z-axis through the focal

point of the lens.

A beam splitter is used to direct a portion of the beam to a reference detector to account for

laser power fluctuations.

Open-Aperture Z-scan (for β): The aperture before the second detector is fully opened to

collect all the transmitted light. The sample is moved along the z-axis, and the normalized

transmittance is recorded. A decrease in transmittance near the focus indicates nonlinear
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absorption. The nonlinear absorption coefficient (β) can be calculated from the shape and

depth of this valley.

Closed-Aperture Z-scan (for n₂): An aperture is placed before the second detector, allowing

only the central part of the beam to pass through. The normalized transmittance is recorded

as the sample is moved along the z-axis. The resulting curve will show a pre-focal peak

followed by a post-focal valley (or vice-versa), depending on the sign of the nonlinear

refractive index. The magnitude of n₂ can be determined from the peak-to-valley difference in

transmittance.

The closed-aperture data is then divided by the open-aperture data to isolate the effect of

nonlinear refraction.

Z-Scan Technique

Laser Lens
Sample on Translation Stage

z-axis
Beam Splitter

Open Aperture Detector Measures Nonlinear Absorption (β)

Closed Aperture Detector Measures Nonlinear Refraction (n₂)

Click to download full resolution via product page

Fig. 3: Logical relationship in the Z-scan technique.

Conclusion
Sodium bitartrate monohydrate presents a promising platform for the development of new

nonlinear optical materials. Its synthesis from readily available precursors and the ability to

grow large single crystals make it an attractive candidate for further research. The protocols

detailed in this document provide a comprehensive framework for the systematic

characterization of its nonlinear optical properties. The determination of its SHG efficiency,

laser damage threshold, and third-order nonlinear coefficients will be crucial in evaluating its

potential for practical applications in photonics and laser technology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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